Cas no 118510-01-3 (2-Propenoic acid, 3-(2-methoxy-5-nitrophenyl)-, methyl ester, (E)-)

2-Propenoic acid, 3-(2-methoxy-5-nitrophenyl)-, methyl ester, (E)- structure

118510-01-3 structure

Product name:2-Propenoic acid, 3-(2-methoxy-5-nitrophenyl)-, methyl ester, (E)-

CAS No:118510-01-3

MF:C₁₁H₁₁NO₅

MW:237.209

CID:3666796

Chemical and Physical Properties
Related Products

2-Propenoic acid, 3-(2-methoxy-5-nitrophenyl)-, methyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

- 2-Propenoic acid, 3-(2-methoxy-5-nitrophenyl)-, methyl ester, (E)-
- 2-Propenoic acid, 3-(2-methoxy-5-nitrophenyl)-, methyl ester, (2E)-

2-Propenoic acid, 3-(2-methoxy-5-nitrophenyl)-, methyl ester, (E)- Related Literature

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Oliver Kreye,Michael A. R. Meier RSC Adv., 2015,5, 53155-53160
2. Borazine-based inorganic–organic hybrid cyclomatrix microspheres by silicon/boron exchange precipitation polycondensation†

Nicolas A. Riensch,Ayse Deniz,Sebastian Kühl,Lars Müller,Alina Adams,Andrij Pich,Holger Helten Polym. Chem., 2017,8, 5264-5268
3. Carbon dots-based ratiometric nanosensor for highly sensitive and selective detection of mercury(ii) ions and glutathione†

Shuaimin Lu,Di Wu,Zhengxian Lv,Zilin Chen,Lu Chen,Guang Chen,Lian Xia,Jinmao You,Yongning Wu RSC Adv., 2016,6, 103169-103177
4. Boosting electrochemical nitrogen reduction reaction performance of two-dimensional Mo porphyrin monolayers via turning the coordination environment†

Shiqiang Liu,Zhiwen Cheng,Yawei Liu,Xiaoping Gao,Yujia Tan,Yuanyang Ren Phys. Chem. Chem. Phys., 2021,23, 4178-4186
5. Branched dimerization of Tat peptide improves permeability to HeLa and hippocampal neuronal cells†

I. Abrrey Monreal,Qian Liu,Katherine Tyson,Tyler Bland,Doralyn S. Dalisay,Erin V. Adams,Gary A. Wayman,Hector C. Aguilar,Jonel P. Saludes Chem. Commun., 2015,51, 5463-5466
6. Ca- and Sr-tetrafluoroisophthalates: mechanochemical synthesis, characterization, and ab initio structure determination†

Gudrun Scholz,Ana Guilherme Buzanich,Stefan Reinsch,Franziska Emmerling,Erhard Kemnitz Dalton Trans., 2017,46, 6003-6012
7. CaF2 and CaF2:Ln3+ (Ln = Er, Nd, Yb) hierarchical nanoflowers: hydrothermal synthesis and luminescent properties

Suying Hou,Yongcun Zou,Xianchun Liu,Xiaodan Yu,Bo Liu,Xiujuan Sun,Yan Xing CrystEngComm, 2011,13, 835-840
8. Challenges and breakthroughs in post-combustion catalysis: how to match future stringent regulations

Catal. Sci. Technol., 2017,7, 5195-5211
9. Bridge-substituted calix[4]arenes: syntheses, conformations and application†

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10. Carbon supported Pd–Sn nanoparticle eletrocatalysts for efficient borohydride electrooxidation

Lanhua Yi,Yuan Meng,Rui Wang,Junjie Fei,Xianyou Wang,Yebo Lu New J. Chem., 2020,44, 13472-13479

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